(2Z)-2-[(2-chloro-4-fluorophenyl)imino]-N-(4-chlorophenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2-chloro-4-fluorophenyl)imino-N-(4-chlorophenyl)chromene-3-carboxamide
• InChI: InChI=1S/C22H13Cl2FN2O2/c23-14-5-8-16(9-6-14)26-21(28)17-11-13-3-1-2-4-20(13)29-22(17)27-19-10-7-15(25)12-18(19)24/h1-12H,(H,26,28)
• InChI Key: RCSCKZSWTSKCKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=NC3=C(C=C(C=C3)F)Cl)O2)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C22H13Cl2FN2O2
• Molecular Weight: 427.3 g/mol

Description

Synthesis Analysis

Synthesis analysis involves studying how the compound is made. This can include the raw materials used, the reactions involved, and the conditions under which the synthesis occurs.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques used can include X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational methods.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions, and can provide information on the compound’s reactivity and stability.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, and spectral properties. Techniques used can include mass spectrometry, infrared spectroscopy, and UV/Vis spectroscopy.

Mechanism of Action

The mechanism of action is particularly relevant for compounds that have biological activity. It involves studying how the compound interacts with biological systems, such as how a drug interacts with its target in the body.

Safety and Hazards

Safety and hazard analysis involves studying the potential risks associated with the compound. This can include toxicity, flammability, and environmental impact.